Cas no 19153-99-2 (Sulfurous acid,gold(1+) potassium salt (2:1:3))

Sulfurous acid,gold(1+) potassium salt (2:1:3) structure
19153-99-2 structure
Product Name:Sulfurous acid,gold(1+) potassium salt (2:1:3)
CAS No:19153-99-2
MF:AuK3O6S2
MW:474.387853622437
CID:142366
PubChem ID:167791
Update Time:2025-04-19

Sulfurous acid,gold(1+) potassium salt (2:1:3) Chemical and Physical Properties

Names and Identifiers

    • Sulfurous acid,gold(1+) potassium salt (2:1:3)
    • gold(1+) tripotassium disulphite
    • tripotassium,gold(1+),disulfite
    • gold(1+) potassium sulfite (1:3:2)
    • Potassium aurosulfite
    • Potassium gold sulfite
    • tripotassium;gold(1+);disulfite
    • DTXSID40889674
    • EINECS 242-847-0
    • 19153-99-2
    • NS00083105
    • Sulfurous acid, gold(1+) potassium salt (2:1:3)
    • Inchi: 1S/Au.3K.2H2O3S/c;;;;2*1-4(2)3/h;;;;2*(H2,1,2,3)/q4*+1;;/p-4
    • InChI Key: KRZKNIQKJHKHPL-UHFFFAOYSA-J
    • SMILES: [Au+].[K+].[K+].[K+].S(=O)([O-])[O-].S(=O)([O-])[O-]

Computed Properties

  • Exact Mass: 473.771
  • Monoisotopic Mass: 473.771
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 18.8
  • Covalently-Bonded Unit Count: 6
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 165Ų

Experimental Properties

  • Density: g/cm3
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 164.80000
  • LogP: -0.27930
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